Cas no 1310129-92-0 (3-(4-fluoro-3-nitrophenyl)methylpiperidine)

• Product Name: 3-(4-fluoro-3-nitrophenyl)methylpiperidine
• CAS No: 1310129-92-0
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5998008
• PubChem ID: 82255405
• Update Time: 2024-01-15

3-(4-fluoro-3-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-3-nitrophenyl)methylpiperidine
• EN300-1842573
• 3-[(4-fluoro-3-nitrophenyl)methyl]piperidine
• 1310129-92-0

• Inchi： 1S/C12H15FN2O2/c13-11-4-3-9(7-12(11)15(16)17)6-10-2-1-5-14-8-10/h3-4,7,10,14H,1-2,5-6,8H2
• InChI Key： SSEJBHLLRUUOCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC1CNCCC1

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines